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Compound of Interest

Compound Name: Pendimethalin

Cat. No.: B1679228

Before initiating any disposal procedure, it is crucial to consult the product's Safety Data Sheet
(SDS) and local environmental regulations.

» Waste Minimization: The most effective disposal strategy is to prevent waste generation. All
attempts should be made to utilize the product completely for its intended registered use.[5]

e Prevent Environmental Contamination: Under no circumstances should pendimethalin or its
containers be allowed to contaminate ponds, waterways, soil, or drains.[5][6]

e Regulatory Compliance: Pesticide wastes are regulated, and improper disposal is a violation
of federal law.[3] Always consult your state's Pesticide or Environmental Control Agency or
the regional EPA Hazardous Waste representative for guidance.[3][7]

Procedural Guidance for Pendimethalin Disposal
Disposal of Unused or Excess Pendimethalin

If the product cannot be used, it must be treated as hazardous waste.

» Safe Storage: Store the unwanted pendimethalin in its original, tightly sealed container in a
cool, dry, and well-ventilated area designated for hazardous materials.

o Professional Disposal: The recommended disposal method for pendimethalin waste is
controlled incineration at a licensed hazardous waste disposal facility.[5]
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o Contact Authorities: Arrange for disposal through your institution's Environmental Health and
Safety (EHS) office or a certified hazardous waste contractor. Do not attempt to dispose of
the chemical on-site unless at an approved facility.[8]

Decontamination and Disposal of Empty Containers

Empty containers retain product residue and must be properly decontaminated before disposal.

o Triple Rinse Protocol: Immediately after emptying, decontaminate the container using the
triple rinse method (see detailed protocol below).[5][8]

Rinsate Management: The rinsate (the liquid from rinsing) should be collected and used as a
diluent in the preparation of a new spray mixture.[5] This practice utilizes the residual
chemical, minimizing waste.

Final Container Disposal: Once decontaminated, render the container unusable by
puncturing or crushing it.[3] Depending on local regulations, the container may be disposed
of in a sanitary landfill, offered for recycling, or incinerated.[8] If burning is permitted, stay out
of the smoke.[8] Do not reuse the container for any other purpose.[5][8]

Management of Spills and Contaminated Materials

Accidental spills require immediate and careful attention to prevent exposure and
environmental spread.

Secure the Area: Evacuate all non-essential personnel from the spill area and restrict
access.[7]

Use Personal Protective Equipment (PPE): Before addressing the spill, equip yourself with
appropriate PPE, including chemical-resistant gloves, safety goggles, respiratory protection,
and protective clothing.[5][9]

Contain the Spill: For liquid spills, create a dike around the spill using an inert absorbent
material such as sand, clay, sawdust, or earth to prevent it from spreading.[5][7] Prevent the
material from entering drains or water sources.[5][6]

Absorb and Collect: Absorb the spilled material and place it into a suitable, sealable, and
clearly labeled container for hazardous waste.[7][9]
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» Decontaminate the Area: Clean the spill area and any contaminated tools thoroughly with
soapy water and detergents, ensuring the cleanup water is also collected as hazardous
waste and does not enter drains.[6]

» Dispose of Waste: The collected contaminated material should be disposed of as hazardous
waste, following the same procedure as for unused product (controlled incineration via a
licensed facility).[6][7]

Quantitative Safety and Environmental Data

The following table summarizes key quantitative data for pendimethalin, relevant for safety
assessments and understanding its environmental impact.

Data Point Value Source
RCRA Waste Code D028 [3]
Acute Oral Toxicity (LD50, rat) >1,050 mg/kg [1]

Acute Dermal Toxicity (LD50,

>5,000 mg/k 10
rabbit) 9 0]

Acute Inhalation Toxicity
>320 mg/L (4-hour exposure) [10]

(LC5H0, rat)
Aquatic Toxicity (LC50, 96h,
) 0.138 mg/L [1]
Rainbow Trout)
Aquatic Toxicity (LC50, 96h,
, _ 0.199 mg/L [1][11]
Bluegill Sunfish)
Aquatic Inv. Toxicity (LC50,
] 0.28 mg/L [1][11]
48h, Daphnia magna)
Soil Half-Life Approximately 90 days [1]

Detailed Decontamination Protocol: Triple Rinsing

This protocol provides the step-by-step methodology for decontaminating empty
pendimethalin containers as recommended by the EPA.[3][8]
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« Initial Draining: Empty the remaining contents into the application equipment or mix tank and
let the container drain for 30 seconds after the flow has been reduced to a drip.[8]

¢ First Rinse: Fill the container one-fourth full with water.

o Agitate: Securely replace the cap. Agitate the container vigorously. For larger containers, tip
it on its side and roll it back and forth for at least 30 seconds, ensuring the rinsate touches all
interior surfaces.[8]

» Collect Rinsate: Pour the rinsate from the container into the application equipment or a
rinsate collection system.[8] Allow it to drain for another 30 seconds.

» Repeat: Repeat the rinsing and collection procedure two more times.[8]

Pendimethalin Disposal Workflow

The following diagram illustrates the decision-making process for the proper management of
pendimethalin waste.
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Identify Pendimethalin Waste

What is the waste type?

Product i Spill

Unused / Excess Empty Container Spill / Contaminated
Product Pty Material

Attempt to use product Perform Triple Rinse
per label instructions Protocol

Wear appropriate PPE

Wajste still remains

Contain and absorb
spill with inert material

Collect rinsate for Puncture and crush
reuse in spray mix container

Cannot Be Used

Dispose of container via
landfill, incineration, or recycling
(per local regulations)

Collect waste into
sealed, labeled containers

Dispose as Hazardous Waste
(via licensed facility/
controlled incineration)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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